Cas no 2172324-84-2 (4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)methylbenzoic acid)

• Product Name: 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)methylbenzoic acid
• CAS No: 2172324-84-2
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6232384
• PubChem ID: 165511666
• Update Time: 2025-10-29

4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)methylbenzoic acid
• EN300-1557950
• 4-[({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)methyl]benzoic acid
• 2172324-84-2

• Inchi： 1S/C28H26N2O5/c31-26(29-14-17-9-11-18(12-10-17)27(32)33)24-13-19(24)15-30-28(34)35-16-25-22-7-3-1-5-20(22)21-6-2-4-8-23(21)25/h1-12,19,24-25H,13-16H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： MPONUMSPQURJCI-UHFFFAOYSA-N
• SMILES： O=C(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)methylbenzoic acid

4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)methylbenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2172324-84-2, commonly referred to as 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)methylbenzoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound has garnered considerable attention due to its unique structural properties and potential for use in advanced drug delivery systems and bioactive materials.

The chemical structure of this compound is characterized by a benzoic acid backbone, which serves as the central framework. Attached to this backbone is a formamido group, which introduces additional functional complexity. The formamido group is further substituted with a cyclopropyl ring, which itself is modified by a methoxycarbonyl group linked to a fluorenyl moiety. This intricate arrangement of functional groups imparts the compound with unique electronic and steric properties, making it highly versatile for various applications.

Recent studies have highlighted the potential of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)methylbenzoic acid in the development of novel drug delivery systems. Researchers have demonstrated that the fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis, can be effectively utilized to modulate the release kinetics of bioactive molecules. This has opened new avenues for the design of controlled-release formulations, which are critical for optimizing therapeutic outcomes in pharmaceutical applications.

In addition to its role in drug delivery, this compound has also been explored for its potential in biomaterials science. The cyclopropyl ring, a strained three-membered ring structure, introduces unique mechanical properties to the molecule. These properties make it an attractive candidate for use in the development of high-performance polymers and nanomaterials. Recent advancements in polymer chemistry have enabled the incorporation of this compound into polymeric networks, resulting in materials with enhanced mechanical strength and biocompatibility.

The synthesis of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)methylbenzoic acid involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the Fmoc group through nucleophilic acyl substitution and the subsequent coupling of this group with the cyclopropyl derivative. The final step involves the introduction of the benzoic acid moiety through a carefully optimized esterification reaction.

One of the most promising areas of research involving this compound is its application in bioconjugation chemistry. The Fmoc group has been shown to facilitate efficient conjugation reactions with biomolecules such as proteins and nucleic acids. This property makes it an ideal candidate for use in the development of bioconjugates that can be used in diagnostic assays and targeted drug delivery systems.

Recent breakthroughs in computational chemistry have also provided new insights into the electronic properties of this compound. Advanced molecular modeling techniques have revealed that the fluorenylmethoxycarbonyl group significantly influences the electronic distribution within the molecule, thereby affecting its reactivity and stability under various conditions.

In conclusion, 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)methylbenzoic acid represents a cutting-edge compound with immense potential across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers working in pharmaceuticals, materials science, and biochemistry. As ongoing research continues to uncover new applications and optimizations for this compound, it is poised to play an increasingly important role in advancing these fields.